Cas no 80959-52-0 (1,3-Dioxepin, 5,6-dichloro-4,7-dihydro-2-methyl-)

• Product name: 1,3-Dioxepin, 5,6-dichloro-4,7-dihydro-2-methyl-
• CAS No: 80959-52-0
• MF: C₆H₈O₂Cl₂
• MW: 183.03252
• CID: 704726
• PubChem ID: 12858230

1,3-Dioxepin, 5,6-dichloro-4,7-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxepin, 5,6-dichloro-4,7-dihydro-2-methyl-
• 5,6-dichloro-2-methyl-4,7-dihydro-1,3-dioxepine
• 5,6-Dichloro-2-methyl-4,7-dihydro-2H-1,3-dioxepine
• DTXSID00511626
• 80959-52-0

• Inchi： InChI=1S/C6H8Cl2O2/c1-4-9-2-5(7)6(8)3-10-4/h4H,2-3H2,1H3
• InChI Key： SHWHMOQJTVQADW-UHFFFAOYSA-N
• SMILES： CC1OCC(=C(CO1)Cl)Cl

Computed Properties

• Exact Mass: 181.9901349g/mol
• Monoisotopic Mass: 181.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 1.4